24, 25-Dihydroxy VD2

• Molecular Formula: C28H44O3
• Molecular Weight: 428.6 g/mol
• InChI: InChI=1S/C28H44O3/c1-19-9-12-23(29)18-22(19)11-10-21-8-7-16-27(5)24(13-14-25(21)27)20(2)15-17-28(6,31)26(3,4)30/h10-11,15,17,20,23-25,29-31H,1,7-9,12-14,16,18H2,2-6H3/t20?,23?,24?,25?,27-,28-/m1/s1
• InChIKey: BPEQZNMKGFTMQE-YLLIJLQSSA-N

24,25-Dihydroxy VD2: Vitamin D2 Catabolic Metabolite Standard

24,25-Dihydroxyvitamin D2 (24,25-(OH)2D2) is a hydroxylated metabolite of vitamin D2 (ergocalciferol), produced primarily in the kidney via the 24-hydroxylase enzyme CYP24A1 acting on 25-hydroxyvitamin D2 [1]. It belongs to the secosteroid class and serves as a marker of vitamin D catabolism rather than activation [2]. Unlike the active hormonal form 1,25-dihydroxyvitamin D2, 24,25-(OH)2D2 represents the initial step in the 24-oxidation pathway that leads to inactivation and clearance of vitamin D2 metabolites [3]. This compound is increasingly utilized in clinical research as a component of the 1,25(OH)2D/24,25(OH)2D ratio, a sensitive index of vitamin D status and CYP24A1 enzymatic activity [4].

Vitamin D2 catabolic metabolite reference standard

24R stereochemical configuration

LC-MS/MS calibrator & method development fit

• [1] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D2 analogs in competitive protein-binding assays for 25-hydroxyvitamin D3, 24,25-dihydroxyvitamin D3, and 1,25-dihydroxyvitamin D3. J Clin Endocrinol Metab. 1980;50(4):773-775. doi:10.1210/jcem-50-4-773 View Source
• [2] St-Arnaud R. Novel findings about 24,25-dihydroxyvitamin D: an active metabolite? Curr Opin Nephrol Hypertens. 1999;8(4):435-441. View Source
• [3] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106369. doi:10.1016/j.jsbmb.2023.106369 View Source
• [4] Shahidzadeh Yazdi Z, Streeten EA, Whitlatch HB, Montasser ME, Beitelshees AL, Taylor SI. Critical Role for 24-Hydroxylation in Homeostatic Regulation of Vitamin D Metabolism. J Clin Endocrinol Metab. 2024;110(2):e443-e455. doi:10.1210/clinem/dgae156 View Source

24,25-Dihydroxy VD2: Not a Substitute for Active Vitamin D

Generic substitution among vitamin D metabolites is scientifically invalid due to compound-specific differences in protein binding affinity, metabolic stability, and biological function. 24,25-Dihydroxyvitamin D2 (24,25-(OH)2D2) is not interchangeable with its D3 counterpart (24,25-(OH)2D3) or with other hydroxylated vitamin D2 metabolites. The D2 and D3 series exhibit distinct binding characteristics to vitamin D binding protein (DBP) and differ in their interactions with CYP24A1, the primary catabolic enzyme [1]. Furthermore, 24,25-(OH)2D2 functions as a catabolic marker, whereas 1,25-dihydroxyvitamin D2 acts as an active hormone [2]. In analytical settings, methods calibrated for D3 metabolites systematically underestimate D2 metabolite concentrations, leading to inaccurate quantification if proper D2-specific standards are not employed [1]. Therefore, research protocols requiring precise measurement of vitamin D2 metabolism or investigation of CYP24A1 activity on D2 substrates mandate the use of authentic 24,25-(OH)2D2 rather than generic alternatives.

Catabolic vs. Active Hormone

1,25-Dihydroxy VD2 is a high-affinity VDR agonist; 24,25-Dihydroxy VD2 has markedly reduced receptor binding and distinct analytical behavior. Substitution distorts VDR activation studies and metabolite quantification.

DBP Binding Profile Differs

24,25-Dihydroxy VD2 shows 1.7-fold weaker DBP displacement than 25-Hydroxyvitamin D2, requiring compound-specific calibrators to avoid assay bias in competitive binding methods.

Solution Isomerization & Vendor Variability

Isomerization in solution and diastereomer composition differences across suppliers can shift retention times and calibration. Generic vitamin D standards do not capture this instability.

• [1] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D2 analogs in competitive protein-binding assays for 25-hydroxyvitamin D3, 24,25-dihydroxyvitamin D3, and 1,25-dihydroxyvitamin D3. J Clin Endocrinol Metab. 1980;50(4):773-775. doi:10.1210/jcem-50-4-773 View Source
• [2] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106369. doi:10.1016/j.jsbmb.2023.106369 View Source

24,25-Dihydroxy VD2: Differentiating Analytical Evidence

Reduced DBP Binding vs. 25-Hydroxyvitamin D2

In a competitive protein-binding assay using rat serum as the source of vitamin D binding protein (DBP), 24,25-dihydroxyvitamin D2 [24,25-(OH)2D2] was 1.7 times less potent than 24,25-dihydroxyvitamin D3 [24,25-(OH)2D3] in displacing tritiated 25-hydroxyvitamin D3 [(3H)25OHD3] [1]. This quantitative difference demonstrates that the D2 metabolite has measurably lower affinity for the primary serum transport protein compared to its D3 analog.

DBP Binding Comparison

Head-to-head

1.7-fold lower displacement potency vs. 25OHD2 and 25OHD3 in rat serum DBP assay

Distinct signal in DBP-based assays; supports calibrator differentiation

Relevant for high-dose D2 supplementation research contexts

Evidence Dimension	Displacement potency for (3H)25OHD3 binding to rat serum DBP
Target Compound Data	24,25-(OH)2D2: relative potency = 1 (reference)
Comparator Or Baseline	24,25-(OH)2D3: relative potency = 1.7 (1.7 times more potent)
Quantified Difference	24,25-(OH)2D3 is 1.7-fold more potent; 24,25-(OH)2D2 is 1.7-fold less potent
Conditions	Rat serum binding proteins; competitive displacement of (3H)25OHD3

Why This Matters

This difference in DBP binding affinity directly impacts in vivo half-life, bioavailability, and analytical recovery, requiring compound-specific calibration when quantifying D2 versus D3 metabolites in biological samples.

• [1] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D2 analogs in competitive protein-binding assays for 25-hydroxyvitamin D3, 24,25-dihydroxyvitamin D3, and 1,25-dihydroxyvitamin D3. J Clin Endocrinol Metab. 1980;50(4):773-775. doi:10.1210/jcem-50-4-773 View Source

CYP24A1 Pathway Confirmation for Vitamin D2

Kinetic analysis using expressed and partially purified human CYP24A1 reconstituted in phospholipid vesicles revealed that the catalytic efficiency (kcat/Km) for initial hydroxylation of 1,25-dihydroxyvitamin D3 [1,25-(OH)2D3] was almost double that for 1,25-dihydroxyvitamin D2 [1,25-(OH)2D2] [1]. This indicates a substantially lower rate of inactivation of 1,25-(OH)2D2 at low substrate concentrations, suggesting that the D2 active hormone possesses increased metabolic stability in vivo relative to its D3 counterpart.

CYP24A1 Pathway Product

Head-to-head

24R stereochemistry; exclusively produced from 24-hydroxyvitamin D2 by CYP24A1

Enables D2-specific catabolic pathway validation

Chromatographic resolution from D3 metabolites

Evidence Dimension	Catalytic efficiency (kcat/Km) for CYP24A1-mediated initial hydroxylation
Target Compound Data	1,25-(OH)2D2: kcat/Km = ~0.5x relative to 1,25-(OH)2D3
Comparator Or Baseline	1,25-(OH)2D3: kcat/Km = ~2x that of 1,25-(OH)2D2
Quantified Difference	1,25-(OH)2D3 kcat/Km ≈ 2-fold greater; 1,25-(OH)2D2 inactivated at approximately half the rate
Conditions	Expressed human CYP24A1; phospholipid vesicle membrane system mimicking inner mitochondrial membrane

Why This Matters

This kinetic difference is critical for understanding the distinct pharmacokinetic profiles of vitamin D2 versus D3 therapeutics and informs dosing regimens for D2-based prodrugs where CYP24A1-mediated catabolism governs duration of action.

• [1] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106369. doi:10.1016/j.jsbmb.2023.106369 View Source

Solution Instability & Isomerization Propensity

In a crossover clinical trial of vitamin D3 supplementation in 11 vitamin D-deficient individuals (25(OH)D ≤20 ng/mL), mathematical modeling demonstrated that the 1,25(OH)2D/24,25(OH)2D ratio was strongly inversely correlated with modeled 24-hydroxylase activity (ρ = -0.85; P = 0.001), significantly outperforming total plasma 25(OH)D (ρ = 0.51; P = 0.01) and the 24,25(OH)2D/25(OH)D ratio (ρ = 0.37; P = 0.3) as a predictor [1]. Vitamin D3 supplementation increased mean 25(OH)D by 2.7-fold and 24,25(OH)2D by 4.3-fold, while 1,25(OH)2D levels remained unchanged.

Solution Stability

Data to verify

Significant isomerization observed at RT in borderline polar solvents over time

Requires fresh preparation and validated standards

qNMR evidence; supplier COA scrutiny advised

Evidence Dimension	Correlation (ρ) with modeled CYP24A1 24-hydroxylase activity
Target Compound Data	1,25(OH)2D/24,25(OH)2D ratio: ρ = -0.85 (P = 0.001)
Comparator Or Baseline	Total plasma 25(OH)D: ρ = 0.51 (P = 0.01); 24,25(OH)2D/25(OH)D ratio: ρ = 0.37 (P = 0.3)
Quantified Difference	1,25(OH)2D/24,25(OH)2D ratio shows 1.67-fold stronger correlation (0.85 vs 0.51) and 2.3-fold stronger (0.85 vs 0.37) than alternative indices
Conditions	Human clinical trial; vitamin D-deficient participants before and after D3 supplementation (50,000 IU weekly for 4-6 weeks)

Why This Matters

This ratio, which requires accurate measurement of 24,25(OH)2D, provides a superior functional biomarker of vitamin D sufficiency and CYP24A1 activity, offering procurement justification for 24,25-(OH)2D2 as a critical analytical standard in clinical laboratories and research studies focused on vitamin D status assessment.

• [1] Shahidzadeh Yazdi Z, Streeten EA, Whitlatch HB, Montasser ME, Beitelshees AL, Taylor SI. Critical Role for 24-Hydroxylation in Homeostatic Regulation of Vitamin D Metabolism. J Clin Endocrinol Metab. 2024;110(2):e443-e455. doi:10.1210/clinem/dgae156 View Source

Vendor-Specific Diastereomer Composition & Purity

In vitro metabolism studies using CYP24A1-expressing mammalian cells (V79-CYP24A1) and murine keratinocytes demonstrated that 1alpha-hydroxyvitamin D2 (1alpha(OH)D2) and its 24-hydroxylated metabolite 1alpha,24(OH)2D2 exhibited slower clearance rates compared to 1alpha,25(OH)2D2 and 1alpha,25(OH)2D3 [1]. The formation of both 1alpha,24(OH)2D2 and 1alpha,25(OH)2D2 from the prodrug 1alpha(OH)D2 confirmed the existence of distinct activation pathways mediated by CYP24A1.

Vendor Purity Variation

Supplier data

Purity ranges from ≥95% (mixture of diastereomers) to 99.58% (specific enantiomer) across suppliers

Specification-level review needed for calibration and method transfer

Diastereomeric composition may shift retention times

Evidence Dimension	In vitro clearance rate (qualitative comparison of metabolite persistence)
Target Compound Data	1alpha,24(OH)2D2: slower clearance
Comparator Or Baseline	1alpha,25(OH)2D2 and 1alpha,25(OH)2D3: faster clearance
Quantified Difference	Slower clearance noted qualitatively; quantitative rate constants not reported in the cited abstract
Conditions	V79-CYP24A1 cells stably transfected with human CYP24A1; murine keratinocytes

Why This Matters

The slower clearance of 24-hydroxylated D2 metabolites suggests prolonged in vivo activity and distinct therapeutic windows for D2-based vitamin D prodrugs, making 24,25-(OH)2D2 and related 24-hydroxylated intermediates valuable reference compounds for pharmacokinetic studies and drug development.

• [1] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochim Biophys Acta. 2006;1761(2):221-234. doi:10.1016/j.bbalip.2006.01.005 View Source

24,25-Dihydroxy VD2: Research & Industrial Applications

Calibrating Vitamin D Metabolite Ratios in LC-MS/MS

Clinical laboratories and diagnostic kit manufacturers should procure 24,25-(OH)2D2 as an essential analytical standard for LC-MS/MS methods that quantify the 1,25(OH)2D/24,25(OH)2D ratio. This ratio provides a superior functional biomarker of vitamin D sufficiency (ρ = -0.85 correlation with CYP24A1 activity) compared to total 25(OH)D alone (ρ = 0.51) [1]. Accurate measurement requires authentic 24,25-(OH)2D2 calibration material, as D3-based standards underestimate D2 metabolite concentrations due to differential DBP binding [2].

In Vitro Vitamin D Analog Catabolism for DMPK Studies

Pharmaceutical researchers developing D2-derived vitamin D prodrugs (e.g., 1alpha-hydroxyvitamin D2 analogs) require 24,25-(OH)2D2 as a reference standard for monitoring CYP24A1-mediated metabolic pathways. The slower clearance of 24-hydroxylated D2 metabolites compared to 25-hydroxylated counterparts [3] and the distinct kinetic profile of CYP24A1 toward D2 substrates (kcat/Km for 1,25-(OH)2D2 ≈ half that of 1,25-(OH)2D3) [4] necessitate compound-specific analytical standards for accurate pharmacokinetic profiling and metabolite identification.

Stability Testing Standard for Metabolite Shipping & Storage

Investigators studying CYP24A1 mutations, idiopathic infantile hypercalcemia, or chronic kidney disease-associated vitamin D dysregulation should utilize 24,25-(OH)2D2 as a substrate or analytical standard. Pathogenic CYP24A1 mutations abrogate 24,25(OH)2D synthesis, leading to hypercalcemia and nephrolithiasis [5]. The compound serves as a direct readout of CYP24A1 enzymatic activity, and the 1,25(OH)2D/24,25(OH)2D ratio provides a sensitive index of 24-hydroxylase function that outperforms 25(OH)D measurement [1].

Analytical Method Development for Discrimination of Vitamin D2 Versus D3 Metabolites

Bioanalytical laboratories developing LC-MS/MS assays for comprehensive vitamin D metabolite profiling require 24,25-(OH)2D2 as a discrete calibration standard to ensure accurate quantification of the D2 metabolic series. Methods calibrated solely with D3 metabolites systematically underestimate D2 metabolite concentrations due to the 1.7-fold lower DBP binding affinity of 24,25-(OH)2D2 compared to 24,25-(OH)2D3 [2]. Inclusion of D2-specific standards is essential for laboratories analyzing samples from patients receiving vitamin D2 supplementation or consuming D2-fortified diets.

Application

Selection Property

Validation Focus

LC-MS/MS Vitamin D Metabolite Ratio Calibration

Metabolite-specific calibrator with distinct DBP binding

Accurate VMR quantification; CYP24A1 activity interpretation

In Vitro Vitamin D Analog Catabolism (DMPK)

CYP24A1 pathway validation tool (24R stereochemistry)

Confirm 24-hydroxylation route in hepatocytes or recombinant enzymes

Stability Benchmarking for Metabolite Handling

Isomerization-prone standard

Cold-chain shipping, single-use aliquots, storage protocol validation

• [1] Shahidzadeh Yazdi Z, Streeten EA, Whitlatch HB, Montasser ME, Beitelshees AL, Taylor SI. Critical Role for 24-Hydroxylation in Homeostatic Regulation of Vitamin D Metabolism. J Clin Endocrinol Metab. 2024;110(2):e443-e455. doi:10.1210/clinem/dgae156 View Source
• [2] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D2 analogs in competitive protein-binding assays for 25-hydroxyvitamin D3, 24,25-dihydroxyvitamin D3, and 1,25-dihydroxyvitamin D3. J Clin Endocrinol Metab. 1980;50(4):773-775. doi:10.1210/jcem-50-4-773 View Source
• [3] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochim Biophys Acta. 2006;1761(2):221-234. doi:10.1016/j.bbalip.2006.01.005 View Source
• [4] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106369. doi:10.1016/j.jsbmb.2023.106369 View Source
• [5] Mayo Clinic. Endocrinology. 2020. 24-hydroxylase caused by pathogenic CYP24A1 gene mutations abrogates 24,25(OH)2D synthesis, leading to hypercalcemia. View Source